Cas no 847770-48-3 (1-(5,6-dichloropyridine-3-carbonyl)-N-phenyl-2,4-dihydro-1H-3,1-benzothiazin-2-imine)

• Product Name: 1-(5,6-dichloropyridine-3-carbonyl)-N-phenyl-2,4-dihydro-1H-3,1-benzothiazin-2-imine
• CAS No: 847770-48-3
• MF: C₂₀H₁₃Cl₂N₃OS
• MW: 414.307720899582
• CID: 6496874
• PubChem ID: 4851135
• Update Time: 2024-01-06

1-(5,6-dichloropyridine-3-carbonyl)-N-phenyl-2,4-dihydro-1H-3,1-benzothiazin-2-imine Chemical and Physical Properties

Names and Identifiers

• AKOS034048085
• EN300-26617223
• 847770-48-3
• Z28366156
• 1-(5,6-dichloropyridine-3-carbonyl)-N-phenyl-2,4-dihydro-1H-3,1-benzothiazin-2-imine

• Inchi： 1S/C20H13Cl2N3OS/c21-16-10-14(11-23-18(16)22)19(26)25-17-9-5-4-6-13(17)12-27-20(25)24-15-7-2-1-3-8-15/h1-11H,12H2/b24-20-
• InChI Key： OERWVPUGSVQEEE-GFMRDNFCSA-N
• SMILES： ClC1=C(N=CC(=C1)C(N1/C(=N/C2C=CC=CC=2)/SCC2C=CC=CC1=2)=O)Cl

Computed Properties

• Exact Mass: 413.0156386g/mol
• Monoisotopic Mass: 413.0156386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 70.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines